Cas no 2138137-14-9 (5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine)

• Product Name: 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine
• CAS No: 2138137-14-9
• MF: C₉H₁₁BrClN₃
• MW: 276.56073975563
• CID: 5907168
• PubChem ID: 165841305
• Update Time: 2025-10-29

5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine
• 2138137-14-9
• EN300-742524

• Inchi： 1S/C9H11BrClN3/c1-14-9(8(10)5-13-14)6-2-7(11)4-12-3-6/h2,5,7,12H,3-4H2,1H3
• InChI Key： NAGXADXNKJNNED-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1C1=CC(CNC1)Cl

Computed Properties

• Exact Mass: 274.98249g/mol
• Monoisotopic Mass: 274.98249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine

Introduction to 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine (CAS No. 2138137-14-9)

5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 2138137-14-9, belongs to a class of heterocyclic derivatives that are increasingly being explored for their potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a pyrazole moiety and a tetrahydropyridine ring, which contribute to its diverse chemical properties and biological activities.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and it is well-known for its role in various pharmacological contexts. In particular, the presence of a bromine atom at the 4-position of the pyrazole ring in this compound enhances its reactivity and makes it a valuable scaffold for further chemical modifications. The tetrahydropyridine component adds another layer of complexity, contributing to the compound's overall stability and bioavailability. This combination of structural features makes 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine a promising candidate for drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The unique structural features of 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine have positioned it as a potential lead compound for further investigation in this area. Specifically, the brominated pyrazole moiety suggests potential interactions with enzymes and receptors involved in pain perception and neuroinflammation. This has prompted researchers to explore its efficacy in models of chronic pain and neurodegenerative disorders.

The synthesis of 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps typically include condensation reactions to form the pyrazole ring followed by functionalization with chloro and bromo substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the methyl group at the appropriate position on the tetrahydropyridine ring. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

The pharmacological profile of 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine has been extensively studied in vitro and in vivo. Initial studies have demonstrated its ability to interact with various biological targets, including ion channels and G protein-coupled receptors (GPCRs). These interactions are thought to underlie its potential therapeutic effects in conditions such as epilepsy and migraine. Furthermore, the compound's ability to cross the blood-brain barrier suggests that it may be suitable for treating central nervous system (CNS) disorders.

One of the most intriguing aspects of 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs of this compound that may exhibit enhanced potency or selectivity. This approach has already led to several promising derivatives that are being evaluated for their pharmacological properties. The combination of experimental synthesis and computational modeling provides a powerful toolset for optimizing this class of compounds.

The safety profile of 5-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine is another critical consideration in its development as a therapeutic agent. Preclinical studies have been conducted to assess its toxicity and pharmacokinetic properties. These studies have shown that the compound is generally well-tolerated at doses relevant to its intended therapeutic use. However， further research is needed to fully understand any potential long-term effects or side reactions. This ongoing investigation ensures that any future clinical applications will be based on comprehensive safety data.

The future directions for research on 5-(4-bromo-1-methyl-1H-pyrazol-5-ylyl)-3-chloro-l ,2 ,3 ,6 -tetrahydropyridine are numerous and exciting. Researchers are exploring its potential in combination therapies with other drugs that target similar pathways. Additionally， there is interest in developing novel formulations that could improve its delivery and bioavailability. The insights gained from these studies will not only advance our understanding of this compound but also contribute to the broader field of medicinal chemistry.

In conclusion， 5-(4-bromo-l -methyl-l H -pyrazol -5 -yl) -3 -chloro-l ,2 ,3 ,6 -tetrahydropyridine (CAS No . 2138137 -14 -9) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications . Its unique combination of functional groups ， along with its favorable pharmacological properties ， makes it an attractive candidate for further development . As research continues ， we can expect to see more refined derivatives and applications emerge ， further solidifying its role as an important tool in drug discovery。